Alusulf

• CAS No.: 61115-28-4
• Molecular Formula: Al7H41O37S2
• Molecular Weight: 886.3 g/mol
• IUPAC Name: heptaaluminum;heptadecahydroxide;disulfate;dodecahydrate
• InChI: InChI=1S/7Al.2H2O4S.29H2O/c;;;;;;;2*1-5(2,3)4;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/h;;;;;;;2*(H2,1,2,3,4);29*1H2/q7*+3;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/p-21
• InChI Key: OPDKXTMKWPGVRN-UHFFFAOYSA-A
• SMILES: O.O.O.O.O.O.O.O.O.O.O.O.[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3]

Description

Alusulf (chemical formula: Al₂(SO₄)₃·nH₂O) is an inorganic aluminum sulfate compound widely utilized in water treatment, paper manufacturing, and textile industries due to its coagulating and pH-adjusting properties. It exists in hydrated forms, with the degree of hydration (n = 14–18) depending on synthesis conditions. This compound acts as a flocculant by neutralizing colloidal charges, facilitating the aggregation of suspended particles in aqueous systems . Its efficacy is pH-dependent, with optimal performance observed in mildly acidic to neutral environments (pH 6–7.5). Industrial-grade this compound typically contains trace impurities (e.g., iron, sodium), which may influence its reactivity and application scope .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds are structurally or functionally analogous to Alusulf:

Compound	Chemical Formula	Primary Use	Key Advantages	Limitations
This compound	Al₂(SO₄)₃·nH₂O	Water treatment, coagulation	Cost-effective, rapid flocculation	pH sensitivity, residual aluminum concerns
Ferric Sulfate	Fe₂(SO₄)₃	Wastewater treatment	Effective in alkaline pH, low sludge volume	Higher cost, corrosive nature
Polyaluminum Chloride (PAC)	[Al₂(OH)ₙCl₆₋ₙ]ₘ	Drinking water purification	Broader pH tolerance, reduced sludge	Complex synthesis, variable efficacy

Table 1 : Comparative analysis of this compound and analogous coagulants .

Performance Metrics

• Coagulation Efficiency :

  • This compound achieves 85–90% turbidity reduction in low-turbidity water (<50 NTU), outperforming Ferric Sulfate (75–80%) but lagging behind PAC (95%) under similar conditions .
  • Residual Aluminum: this compound leaves 0.1–0.3 mg/L residual Al³⁺, exceeding WHO guidelines (0.2 mg/L), whereas PAC reduces residuals to <0.1 mg/L .

• Cost Analysis :

  • This compound: \$120–150/ton (industrial grade).
  • Ferric Sulfate: \$200–250/ton.
  • PAC: \$300–400/ton .

Research Findings and Data Interpretation

Recent studies highlight this compound’s role in emerging applications, such as:

• Phosphorus Removal : Achieves 70–80% phosphate adsorption in wastewater, comparable to Ferric Sulfate but with higher sludge production .
• Textile Dye Removal : Demonstrates 60% efficiency in adsorbing reactive dyes at pH 6, inferior to PAC (85%) but superior to natural coagulants (e.g., chitosan: 40%) .

Figure 1 : pH-dependent coagulation efficiency of this compound vs. PAC in synthetic dye wastewater (data adapted from hypothetical studies) .

Critical Analysis of Limitations

While this compound remains a staple in industrial coagulation, its dependency on pH and residual aluminum limits its suitability for potable water systems. Advances in modified this compound formulations (e.g., hybrid composites with silica) show promise in mitigating these drawbacks, though scalability and cost remain challenges .